Cas no 315715-15-2 (3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate)

• Product Name: 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate
• CAS No: 315715-15-2
• MF: C₂₅H₂₀O₇
• MW: 432.422107696533
• CID: 5555344
• Update Time: 2025-06-29

3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• [3-(2-methoxyphenyl)-4-oxochromen-7-yl] 3,4-dimethoxybenzoate
• Benzoic acid, 3,4-dimethoxy-, 3-(2-methoxyphenyl)-4-oxo-4H-1-benzopyran-7-yl ester
• 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate

• Inchi： 1S/C25H20O7/c1-28-20-7-5-4-6-17(20)19-14-31-22-13-16(9-10-18(22)24(19)26)32-25(27)15-8-11-21(29-2)23(12-15)30-3/h4-14H,1-3H3
• InChI Key： SSIIGYQVQNGEES-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC=C(C1=CC=CC=C1OC)C2=O)(=O)C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate

Introduction to 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate (CAS No. 315715-15-2)

3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate, identified by its CAS number 315715-15-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This chromene derivative exhibits a unique structural framework, combining a benzophenone moiety with a chromenone core, which suggests potential biological activities and makes it a valuable scaffold for medicinal chemistry investigations.

The compound’s molecular structure consists of a 2-methoxyphenyl group attached to a 4H-chromen-7-yl moiety, which is further esterified with a 3,4-dimethoxybenzoate group. This arrangement not only imparts distinct electronic and steric properties but also opens up avenues for further functionalization and derivatization. The presence of multiple aromatic rings and methoxy substituents enhances its solubility in polar organic solvents, making it suitable for various synthetic and analytical applications.

In recent years, the interest in heterocyclic compounds like chromenes has surged due to their diverse pharmacological properties. Chromenes and their derivatives have been extensively studied for their potential roles in antimicrobial, anti-inflammatory, antioxidant, and anticancer applications. The specific substitution pattern in 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate positions it as a promising candidate for exploring these therapeutic avenues.

One of the most compelling aspects of this compound is its structural similarity to naturally occurring flavonoids, which are well-known for their biological activities. Flavonoids such as quercetin and kaempferol have demonstrated significant health benefits, including anti-inflammatory and anticarcinogenic effects. By leveraging the scaffold of 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate, researchers can design novel molecules with enhanced or tailored biological properties.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds that exhibit structural novelty often exhibit unique pharmacological profiles, making them valuable starting points for developing new therapeutics. The combination of a chromene core with methoxy-substituted benzophenone moieties in 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate offers such structural diversity, which could be exploited to identify compounds with novel mechanisms of action.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions to form the chromene ring system followed by esterification to introduce the 3,4-dimethoxybenzoate moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective functionalization, ensuring the desired substitution pattern.

From an analytical perspective, 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate can be characterized using various spectroscopic methods including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and ultraviolet-visible (UV-Vis) spectroscopy. These techniques provide detailed information about the compound’s structure and purity, which are crucial for both research and industrial applications.

The potential biological activity of this compound has prompted investigations into its interaction with biological targets such as enzymes and receptors. Computational modeling techniques can be used to predict how 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate might bind to these targets based on its three-dimensional structure. Such predictions can guide experimental efforts by identifying key interactions that could modulate its biological activity.

In conclusion,3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate (CAS No. 315715-15-2) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and resemblance to bioactive natural products make it a valuable scaffold for drug discovery efforts aimed at developing new therapeutic agents. Further exploration of its synthetic pathways and biological activities will undoubtedly contribute to advancements in medicinal chemistry.